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Compound of Interest

Compound Name:
Chloro(1,5-

cyclooctadiene)iridium(I) dimer

CAS No.: 12112-67-3

Cat. No.: B080787 Get Quote

[Ir(cod)Cl]₂ is an orange-red, crystalline solid that is generally stable in air in its solid form.[2]

However, its solutions are susceptible to degradation in the presence of air and should be

handled under an inert atmosphere.[2] It is a dimeric complex where two iridium(I) centers are

bridged by two chloride ligands, with each iridium atom also coordinated to a 1,5-

cyclooctadiene (cod) ligand.

This compound is not merely a laboratory curiosity; it is a critical starting material for a vast

array of iridium(I) and iridium(III) catalysts. Its applications are extensive and include:

Asymmetric Hydrogenation: As a precursor to highly efficient chiral catalysts for the

enantioselective reduction of olefins and ketones.

C-H Activation: Enabling the direct functionalization of carbon-hydrogen bonds, a

transformative strategy in organic synthesis.

Hydrosilylation and Hydroformylation: Catalyzing the addition of Si-H and H-CHO bonds

across unsaturated functionalities.

Allylic Substitution: Forming stereodefined carbon-carbon and carbon-heteroatom bonds.

The lability of the cyclooctadiene ligand allows for its facile replacement by other ligands, such

as phosphines, carbenes, and chiral diamines, to generate a diverse library of catalytically
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active species.[1]

Property Value Source

Chemical Formula C₁₆H₂₄Cl₂Ir₂ [2]

Molecular Weight 671.70 g/mol [2]

Appearance
Orange to dark red crystalline

powder
[2][3]

Melting Point 205 °C (decomposes) [4]

Solubility

Soluble in chloroform and

toluene; slightly soluble in

acetone, methanol, and

dichloromethane; insoluble in

water.

[4][5][6]

Hydrolytic Sensitivity
Reacts slowly with

moisture/water.
[4]

Hazard Identification and Toxicological Profile
While metallic iridium is of low toxicity, iridium compounds should be regarded as potentially

toxic. The primary hazards associated with [Ir(cod)Cl]₂ are skin and eye irritation. Inhalation of

the dust can cause respiratory tract irritation.

Toxicological Insights
The toxicity of organometallic compounds is complex and often depends on the coordination

sphere of the metal. For iridium complexes, there is growing interest in their application as

anticancer agents, which paradoxically stems from their cytotoxicity. Studies on various

organometallic iridium(III) complexes have shown that their mode of action can involve the

generation of reactive oxygen species (ROS), interference with cellular redox homeostasis, and

induction of apoptosis.[7] While specific LD50 data for [Ir(cod)Cl]₂ is not readily available, the

known cytotoxic potential of related iridium compounds underscores the need for stringent

handling procedures to avoid internal exposure. For instance, certain cyclometalated iridium(III)
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complexes have demonstrated potent cytotoxicity against cancer cell lines with IC50 values in

the low micromolar range.[8][9]

Engineering Controls and Personal Protective
Equipment (PPE)
The foundation of safety when handling [Ir(cod)Cl]₂ lies in a multi-layered approach that

combines robust engineering controls with appropriate personal protective equipment.

Engineering Controls: The First Line of Defense
All manipulations of [Ir(cod)Cl]₂ should be performed in a well-ventilated chemical fume hood to

minimize the risk of inhalation. Given its sensitivity to air and moisture in solution, the use of a

glovebox or Schlenk line techniques is highly recommended for preparing solutions and

running reactions. These controlled atmospheres not only preserve the integrity of the

compound but also provide an essential barrier against exposure.

Personal Protective Equipment: A Non-Negotiable
Barrier
The selection of PPE should be based on a thorough risk assessment of the intended

procedure.
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PPE Category Specification and Rationale

Eye Protection

Chemical splash goggles are mandatory. A face

shield should be worn in addition to goggles

when handling larger quantities or when there is

a significant risk of splashing.

Hand Protection

Nitrile or neoprene gloves should be worn.

Always inspect gloves for tears or punctures

before use. For extended operations or when

handling solutions, consider double-gloving.

Body Protection

A flame-resistant lab coat is essential. For

procedures with a higher risk of spills, a

chemical-resistant apron should be worn over

the lab coat.

Respiratory Protection

Typically not required when handling small

quantities in a properly functioning fume hood. If

weighing out large amounts of powder outside

of a contained system, a respirator with a

particulate filter may be necessary.

Safe Handling and Storage Protocols
The following protocols are designed to be self-validating systems, ensuring that safety is an

integral part of the scientific workflow.

Storage
Atmosphere: Store [Ir(cod)Cl]₂ under an inert atmosphere (argon or nitrogen) to prevent

degradation.[10]

Temperature: Keep the container tightly sealed and store in a refrigerator at 2-8°C.[4]

Light: Protect from light.[10]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.
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Receive [Ir(cod)Cl]₂ Inspect Container Seal Place in Designated Refrigerator (2-8°C) Ensure Inert Atmosphere
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Caption: Workflow for the safe storage of [Ir(cod)Cl]₂.

Weighing and Transfer
Solid: Weighing of the solid should ideally be done in a glovebox. If a glovebox is

unavailable, weigh the compound in a fume hood, minimizing air currents to prevent

dispersal of the powder.

Solution: Solutions should be prepared and transferred using Schlenk line techniques or in a

glovebox. Use syringes or cannulas that have been purged with an inert gas to transfer

solutions.

Experimental Protocol: Asymmetric Hydrogenation
of an Olefin
This protocol illustrates the integration of safe handling practices into a common catalytic

application of [Ir(cod)Cl]₂.

Objective: To perform an asymmetric hydrogenation of a model olefin using a chiral catalyst

prepared in situ from [Ir(cod)Cl]₂.

Materials:

[Ir(cod)Cl]₂

Chiral phosphine ligand (e.g., (R)-BINAP)

Substrate (e.g., methyl (Z)-α-acetamidocinnamate)

Degassed methanol

Hydrogen gas (high purity)
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Schlenk flask and other appropriate glassware

Autoclave or hydrogenation reactor

Procedure:

Catalyst Preparation (under inert atmosphere):

In a glovebox or on a Schlenk line, add [Ir(cod)Cl]₂ (1 mol%) and the chiral phosphine

ligand (2.2 mol%) to a Schlenk flask equipped with a magnetic stir bar.

Safety Rationale: This step is performed under an inert atmosphere to prevent oxidation of

the iridium(I) center and the phosphine ligand, which would deactivate the catalyst.

Add degassed methanol via a purged syringe to dissolve the catalyst precursor and

ligand.

Stir the mixture at room temperature for 30 minutes to allow for the formation of the active

catalyst. The solution will typically change color.

Reaction Setup:

In a separate flask, dissolve the olefin substrate in degassed methanol.

Transfer the substrate solution to the autoclave or hydrogenation reactor.

Safety Rationale: Using degassed solvents minimizes the introduction of oxygen, which

can interfere with the catalytic cycle and potentially pose a safety hazard with hydrogen.

Using a cannula or purged syringe, transfer the prepared catalyst solution to the reactor

containing the substrate.

Hydrogenation:

Seal the reactor and purge several times with low-pressure hydrogen gas to remove any

residual air.
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Safety Rationale: Thoroughly purging the reactor is critical to prevent the formation of an

explosive mixture of hydrogen and oxygen.

Pressurize the reactor to the desired hydrogen pressure (e.g., 50 psi).

Stir the reaction mixture at the desired temperature until the reaction is complete (monitor

by TLC, GC, or HPLC).

Workup:

Cool the reactor to room temperature and carefully vent the excess hydrogen in a fume

hood.

Safety Rationale: Venting must be done in a well-ventilated area away from ignition

sources.

Purge the reactor with an inert gas (nitrogen or argon).

Open the reactor and remove the reaction mixture.

The solvent can be removed under reduced pressure. The crude product can then be

purified by column chromatography or recrystallization.

Emergency Procedures: Spill and Exposure
Management
Spill Cleanup Protocol
In the event of a spill, prompt and correct action is crucial.
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Spill Occurs

Alert personnel in the area
and evacuate if necessary

Don appropriate PPE
(double gloves, goggles, lab coat)

Cover the spill with an inert absorbent
(e.g., sand, vermiculite)

Carefully sweep the absorbed material
into a labeled container for hazardous waste

Decontaminate the area with a suitable solvent
(e.g., isopropanol), followed by soap and water

Dispose of all contaminated materials
as hazardous waste

Report the incident to the lab supervisor and EHS

Click to download full resolution via product page

Caption: Step-by-step procedure for cleaning up a spill of [Ir(cod)Cl]₂.

Detailed Spill Cleanup Steps:
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Alert and Assess: Immediately alert others in the vicinity. Assess the extent of the spill. If it is

large or you are not comfortable cleaning it up, evacuate the area and contact your

institution's emergency response team.

Protect Yourself: Don the appropriate PPE, including double nitrile gloves, chemical splash

goggles, and a lab coat.

Containment: For a solid spill, carefully cover it with a dry, inert absorbent material such as

sand, vermiculite, or a commercial sorbent for reactive chemicals. Do not use combustible

materials like paper towels.

Collection: Once the spill is absorbed, carefully sweep the material into a clearly labeled,

sealable container for hazardous waste. Avoid creating dust.

Decontamination: Wipe the spill area with a cloth dampened with a solvent like isopropanol

to remove any remaining residue, followed by a thorough cleaning with soap and water. All

cleaning materials must be disposed of as hazardous waste.

Disposal: Seal the container with the spill debris and label it clearly. Dispose of it according

to your institution's hazardous waste procedures.

First Aid Measures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.

Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Waste Disposal and Decontamination
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The disposal of iridium-containing waste should not be taken lightly due to the high cost and

environmental concerns associated with precious metals. Whenever possible, recovery and

recycling are the preferred options.

A Field-Proven Recycling Protocol for Organoiridium
Waste
A recently developed method allows for the quantitative, pyrolysis-free recovery of iridium from

organoiridium waste, regenerating it into a useful precursor.[11] This process is ideal for

academic and small-scale industrial labs.

Principle: The organometallic waste is oxidatively degraded using common bleach (NaClO) in a

basic solution to form an insoluble iridium(IV) hydroxide. This crude material is then converted

back to a synthetically useful iridium salt.

Step-by-Step Neutralization and Recovery Workflow:

Oxidative Degradation:

Collect all iridium-containing waste (e.g., residues from reactions, chromatography

fractions) in a designated flask.

In a fume hood, add a solution of sodium hypochlorite (bleach) and sodium hydroxide to

the waste. The reaction can be performed at room temperature over 24 hours, followed by

gentle heating to ensure completion.

Causality: The strongly oxidizing and basic conditions break down the organic ligands and

oxidize the iridium to insoluble and stable iridium(IV) hydroxide (IrO₂·nH₂O).[11]

Isolation of Iridium Hydroxide:

Once the reaction is complete (indicated by the formation of a black precipitate), the solid

iridium(IV) hydroxide can be isolated by filtration or centrifugation.

Conversion to Hexachloroiridate:
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The isolated iridium(IV) hydroxide is then re-dissolved in hydrochloric acid. Treatment with

a reducing agent like hydrazine, followed by re-oxidation with hydrogen peroxide, converts

the iridium into hexachloroiridic acid (H₂IrCl₆).[11]

Resynthesis of [Ir(cod)Cl]₂:

The resulting solution of hexachloroiridic acid can then be used to resynthesize [Ir(cod)Cl]₂

by reacting it with 1,5-cyclooctadiene in an alcohol solvent, effectively closing the loop on

the iridium lifecycle in the lab.[11]
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Caption: A sustainable workflow for the recycling of organoiridium waste.
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A Sobering Reminder: Lessons from a Laboratory
Accident
While no specific major incident reports involving [Ir(cod)Cl]₂ are prominent in public records,

the history of organometallic chemistry contains cautionary tales. The tragic death of Professor

Karen Wetterhahn in 1997 from dimethylmercury poisoning after exposure to just a few drops

that permeated her latex gloves serves as a stark reminder of the potential hazards of

seemingly small exposures to reactive organometallic compounds.[12] Similarly, a fatal

laboratory accident at UCLA in 2008 involved the pyrophoric reagent tert-butyl lithium. A

research assistant was transferring the reagent when the plunger of the syringe she was using

came out, causing the chemical to ignite and inflict fatal burns.[13]

These incidents, though not involving iridium, highlight critical lessons directly applicable to the

handling of [Ir(cod)Cl]₂ and other reactive organometallics:

Never Underestimate Exposure: Even small quantities of reactive compounds can be

hazardous.

PPE is Not Infallible: Understand the limitations of your PPE. Not all gloves are suitable for

all chemicals.

Training is Critical: Proper, hands-on training in handling hazardous substances, including

emergency procedures, is essential.

Risk Assessment is Paramount: Thoroughly assess the risks of every experimental step

before you begin.

By integrating a deep understanding of the chemical's properties with rigorous safety protocols

and a constant awareness of the potential hazards, researchers can harness the synthetic

power of [Ir(cod)Cl]₂ while maintaining the highest standards of laboratory safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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